Cas no 1256805-63-6 (5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1256805-63-6
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• MDL: MFCD18261062
• CID: 5044847
• PubChem ID: 86820421
• Update Time: 2025-05-22

5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-pyridin-2-yl-3-pyrrolidin-3-yl-1,2,4-oxadiazole
• 2-(3-pyrrolidin-3-yl-1,2,4-oxadiazol-5-yl)pyridine
• 2-[3-(pyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl]pyridine
• 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 5-(2-pyridyl)-3-tetrahydro-1H-pyrrol-3-yl-1,2,4-oxadiazole

• MDL： MFCD18261062
• Inchi： 1S/C11H12N4O/c1-2-5-13-9(3-1)11-14-10(15-16-11)8-4-6-12-7-8/h1-3,5,8,12H,4,6-7H2
• InChI Key： WMOAUNZXFBADQD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=NC(C2CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1256805-63-6)

The compound 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1256805-63-6) is a heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,4-oxadiazole core linked to pyridine and pyrrolidine moieties, makes it a promising scaffold for designing bioactive molecules. Researchers are increasingly exploring its potential applications in targeting enzymes and receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key reasons for the growing interest in 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is its ability to modulate protein-protein interactions (PPIs). PPIs are a hot topic in modern drug discovery, as they play a critical role in numerous biological processes. The compound's pyridine and pyrrolidine groups provide hydrogen-bonding and hydrophobic interactions, which are essential for binding to protein surfaces. This property aligns with current trends in developing small-molecule inhibitors for challenging targets like transcription factors and scaffolding proteins.

In recent years, the scientific community has been actively investigating the pharmacokinetic properties of 1,2,4-oxadiazole-containing compounds. Studies suggest that derivatives like 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole exhibit favorable metabolic stability and blood-brain barrier permeability. These attributes are particularly relevant for addressing unmet medical needs in central nervous system (CNS) disorders, a major focus area in pharmaceutical research. The compound's pyrrolidin-3-yl moiety may further enhance its bioavailability, a feature often searched by medicinal chemists optimizing lead compounds.

The synthesis of 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole typically involves cyclization reactions between appropriate nitrile and hydroxylamine precursors. Recent advancements in green chemistry have sparked interest in developing more sustainable synthetic routes for such heterocycles. Researchers are exploring catalyst-free conditions and microwave-assisted synthesis to improve yields and reduce environmental impact—a concern frequently raised in modern chemical literature and patent applications.

From a structural perspective, the 1,2,4-oxadiazole ring in this compound offers remarkable stability against hydrolytic degradation, a property highly valued in drug design. Computational studies of 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole reveal interesting electronic distributions that may contribute to its potential as a pharmacophore. The pyridin-2-yl group's electron-withdrawing character and the pyrrolidin-3-yl group's basic nitrogen create a unique electronic profile that could be tailored for specific biological targets.

In the context of current pharmaceutical trends, this compound's scaffold shows promise for addressing antibiotic resistance—a global health crisis receiving widespread attention. The 1,2,4-oxadiazole nucleus has demonstrated antimicrobial activity in various studies, prompting investigations into whether 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole derivatives could combat multidrug-resistant pathogens. Such applications align with frequent search queries about novel antibiotic scaffolds and alternative treatment strategies.

The compound's potential extends to agrochemical applications as well. Heterocycles containing pyridine and pyrrolidine units often exhibit herbicidal or fungicidal properties. While specific studies on 1256805-63-6 in this domain are limited, its structural features suggest possible utility in developing new crop protection agents—a sector experiencing growing demand for environmentally benign solutions.

Analytical characterization of 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole typically employs techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, information crucial for structure-activity relationship studies. Recent publications highlight the importance of such characterization in reproducibility—a pressing concern in chemical research that frequently appears in scholarly discussions and database searches.

Looking ahead, the future research directions for CAS 1256805-63-6 may include fragment-based drug discovery approaches. The compound's moderate molecular weight and presence of multiple hydrogen bond acceptors/donors make it suitable for fragment libraries. This aligns with pharmaceutical industry's shift toward more efficient lead identification strategies—a trend reflected in numerous conference presentations and review articles.

In conclusion, 5-(pyridin-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole represents a versatile chemical entity with significant potential across multiple research domains. Its unique combination of pyridine, pyrrolidine, and 1,2,4-oxadiazole functionalities offers numerous opportunities for structural modification and biological evaluation. As scientific understanding of heterocyclic compounds deepens, this molecule will likely remain a subject of active investigation in both academic and industrial settings.